Cas no 83623-32-9 (4-[(3-Methacrylamidopropyl)dimethylammonio]butane-1-sulfonate)

• Product Name: 4-[(3-Methacrylamidopropyl)dimethylammonio]butane-1-sulfonate
• CAS No: 83623-32-9
• MF: C₁₃H₂₆N₂O₄S
• MW: 306.422
• CID: 4550829
• PubChem ID: 86662543
• Update Time: 2025-06-08

4-[(3-Methacrylamidopropyl)dimethylammonio]butane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Methacrylamidopropyl)dimethylammonio]butane-1-sulfonate
• 83623-32-9
• 4-((3-Methacrylamidopropyl)dimethylammonio)butane-1-sulfonate
• 4-sulfonatobutyl[3-(methacryloylamino)propyl]dimethylammonium
• M3296
• 4-[dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]butane-1-sulfonate
• SCHEMBL717860
• YVECQSLRWYXZTR-UHFFFAOYSA-N
• MFCD32857503
• G85964

• Inchi： 1S/C13H26N2O4S/c1-12(2)13(16)14-8-7-10-15(3,4)9-5-6-11-20(17,18)19/h1,5-11H2,2-4H3,(H-,14,16,17,18,19)
• InChI Key： YVECQSLRWYXZTR-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(CCCNC(=O)C(=C)C)CCCCS([O-])(=O)=O

Computed Properties

• Exact Mass: 306.16132849g/mol
• Monoisotopic Mass: 306.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on 4-[(3-Methacrylamidopropyl)dimethylammonio]butane-1-sulfonate

Introduction to 4-[(3-Methacrylamidopropyl)dimethylammonio]butane-1-sulfonate (CAS No. 83623-32-9)

4-[(3-Methacrylamidopropyl)dimethylammonio]butane-1-sulfonate (CAS No. 83623-32-9) is a versatile compound with significant applications in various fields, including materials science, biotechnology, and pharmaceuticals. This compound, often referred to as MABS, is a quaternary ammonium salt that combines a methacrylamide functional group with a sulfonate group, making it highly useful in polymer synthesis and surface modification.

The unique structure of MABS allows it to act as a functional monomer in the synthesis of copolymers and block copolymers. The methacrylamide group facilitates polymerization reactions, while the sulfonate group provides hydrophilic properties and improves the solubility of the resulting polymers in water. This dual functionality makes MABS an ideal candidate for creating polymers with tailored properties for specific applications.

In the field of biotechnology, MABS has gained attention for its potential in developing bioconjugates and biomaterials. The methacrylamide group can be used to conjugate biomolecules such as proteins, peptides, and nucleic acids, while the sulfonate group enhances the stability and biocompatibility of these conjugates. Recent studies have shown that MABS-based polymers can be used to create hydrogels with controlled release properties for drug delivery systems.

One of the key advantages of MABS is its ability to form stable and robust coatings on various surfaces. This property is particularly useful in the development of anti-fouling coatings for medical devices and implants. The sulfonate group helps to prevent protein adsorption and cell adhesion, reducing the risk of biofilm formation and infection. Additionally, the methacrylamide group can be cross-linked to create durable coatings that resist degradation over time.

In pharmaceutical research, MABS has been explored for its potential in enhancing drug delivery systems. The hydrophilic nature of the sulfonate group improves the solubility of hydrophobic drugs, while the methacrylamide group can be used to attach targeting ligands or other functional groups. This combination allows for the development of smart drug delivery systems that can release drugs in a controlled manner at specific sites within the body.

The latest research has also focused on the use of MABS in tissue engineering applications. Polymers containing MABS can be used to create scaffolds that mimic the extracellular matrix (ECM) and support cell growth and differentiation. The hydrophilic nature of these polymers promotes cell adhesion and proliferation, making them suitable for regenerative medicine applications.

In summary, 4-[(3-Methacrylamidopropyl)dimethylammonio]butane-1-sulfonate (CAS No. 83623-32-9), or MABS, is a multifunctional compound with a wide range of applications in materials science, biotechnology, and pharmaceuticals. Its unique structure combining a methacrylamide group with a sulfonate group makes it an invaluable tool for developing advanced materials and drug delivery systems. Ongoing research continues to uncover new possibilities for this versatile compound, further expanding its potential impact in various scientific fields.